Cas no 94782-00-0 (1-(2-deoxy-beta-D-erythro-pentofuranosyl)-2-{[(1S)-7-(hydroxymethyl)-2,3-dihydro-1H-pyrrolizin-1-yl]oxy}-5-methylpyrimidin-4(1H)-one)

• Product name: 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-2-{[(1S)-7-(hydroxymethyl)-2,3-dihydro-1H-pyrrolizin-1-yl]oxy}-5-methylpyrimidin-4(1H)-one
• CAS No: 94782-00-0
• MF: C₁₈H₂₃N₃O₆
• MW: 377.391724824905
• CID: 1984747
• PubChem ID: 178761

1-(2-deoxy-beta-D-erythro-pentofuranosyl)-2-{[(1S)-7-(hydroxymethyl)-2,3-dihydro-1H-pyrrolizin-1-yl]oxy}-5-methylpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-2-{[(1S)-7-(hydroxymethyl)-2,3-dihydro-1H-pyrrolizin-1-yl]oxy}-5-methylpyrimidin-4(1H)-one
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-[[(1S)-7-(hydroxymethyl)-2,3-dihydro-1H-pyrrolizin-1-yl]oxy]-5-methylpyrimidin-4-one
• DTXSID80241616
• Thymidine, 2-O-(2,3-dihydro-7-(hydroxymetyl)-1H-pyrrolizin-1-yl)-, (S)-
• 94782-00-0

• Inchi： InChI=1S/C18H23N3O6/c1-10-7-21(15-6-12(24)14(9-23)26-15)18(19-17(10)25)27-13-3-5-20-4-2-11(8-22)16(13)20/h2,4,7,12-15,22-24H,3,5-6,8-9H2,1H3/t12-,13-,14+,15+/m0/s1
• InChI Key： QTZDWEDIYGWFCN-BYNSBNAKSA-N
• SMILES： CC1=CN(C(=NC1=O)OC2CCN3C2=C(C=C3)CO)C4CC(C(O4)CO)O

Computed Properties

• Exact Mass: 377.159
• Monoisotopic Mass: 377.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: -0.8

Experimental Properties

• Density: 1.6
• Boiling Point: 633.7°C at 760 mmHg
• Flash Point: 337.1°C
• Refractive Index: 1.711